Cas no 874801-60-2 (tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate)

• Product Name: tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate
• CAS No: 874801-60-2
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• MDL: MFCD05664943
• CID: 1072224
• PubChem ID: 49788562
• Update Time: 2025-05-20

tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]-thieno[2,3-d]pyrimidine-7(4H)-carboxylate
• BUTTPARK 77\08-25
• tert-butyl 4-oxo-3,5,6,8-tetrahydropyrido[2,3]thieno[2,4-d]pyrimidine-7-carboxylate
• TERT-BUTYL 4-OXO-3,5,6,8-TETRAHYDROPYRIDO[4',3':4,5]THIENO[2,3-D]PYRIMIDINE-7(4H)-CARBOXYLATE
• tert-Butyl 4-oxo-3,5,6,8-tetrahydropyrido[4\',3\':4,5]-thieno[2,3-d]pyrimidine-7(4H)-carboxylate
• tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate
• CS-0127606
• tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-triene-11-carboxylate
• MFCD05664943
• XXJZEGQEPZVPBH-UHFFFAOYSA-N
• AKOS025403892
• tert-Butyl 4-oxo-1,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate
• 874801-60-2
• tert-Butyl4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]-thieno[2,3-d]pyrimidine-7(4H)-carboxylate
• EN300-3429461
• tert-butyl 3-hydroxy-8-thia-4,6,11-triazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene-11-carboxylate
• tert-butyl 4-hydroxy-5,8-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate
• CHEMBL4533412
• DTXSID90678550
• TERT-BUTYL 4-OXO-3,4,5,6-TETRAHYDROPYRIDO[4',3':4,5]THIENO[2,3-D]PYRIMIDINE-7(8H)-CARBOXYLATE
• SCHEMBL1017080
• AS-8870
• tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-triene-11-carboxylate
• 4-Oxo-3,5,6,8-tetrahydro-4H-9-thia-1,3,7-triaza-fluorene-7-carboxylic acid tert-butyl ester
• ALBB-034362
• SCHEMBL24996003
• BUTTPARK 77\\08-25

• MDL： MFCD05664943
• Inchi： 1S/C14H17N3O3S/c1-14(2,3)20-13(19)17-5-4-8-9(6-17)21-12-10(8)11(18)15-7-16-12/h7H,4-6H2,1-3H3,(H,15,16,18)
• InChI Key： XXJZEGQEPZVPBH-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C2=C1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate

tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate

The compound tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate, with CAS No: 874801-60-2, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities.

The molecular structure of this compound is characterized by a tricyclic system with a thia-triazine framework and a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the thia ring introduces sulfur into the structure, which can significantly influence the electronic properties and reactivity of the molecule. Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry, particularly in the development of bioactive compounds with potential anti-inflammatory and anticancer properties.

One of the key aspects of this compound is its ability to engage in various non-covalent interactions due to its rigid and planar tricyclic system. This feature makes it a promising candidate for exploring interactions with biological targets such as enzymes and receptors. Researchers have utilized computational methods to predict binding affinities and optimize analogs for enhanced bioavailability and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and esterification steps. The synthesis pathway often involves the use of intermediates such as aldehydes or ketones to form the oxo group within the tricyclic system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules.

Biological evaluations have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases and kinases, making it a valuable lead compound for further optimization in drug development programs. Preclinical studies are currently underway to assess its pharmacokinetic properties and toxicity profiles.

Moreover, the tert-butyl ester group plays a crucial role in modulating the lipophilicity of the molecule, which is essential for its absorption across biological membranes. This feature has been exploited in designing prodrugs that can enhance drug delivery to specific tissues or organs.

In conclusion, tert-butyl 3-oxo-8-thia-4,6,11-triazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-triene-11-carboxylate represents a significant advancement in heterocyclic chemistry with promising applications in therapeutics.